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A Comparative Analysis of Human and Mouse
TLQP-21

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the amino acid sequences and biological activities of human and
mouse TLQP-21, a peptide derived from the VGF (non-acronymic) neurosecretory protein. This
analysis is supported by experimental data to highlight key differences in their performance.

Sequence Comparison

Human and mouse TLQP-21 are both 21-amino acid peptides that exhibit notable sequence
variations. The mouse TLQP-21 sequence is TLQPPASSRRRHFHHALPPAR.[1] The human
sequence, identified as TLQPPSALRRRHYHHALPPSR[2], differs by five amino acids. A
significant substitution occurs at position 20, where an Alanine (A) in the mouse sequence is
replaced by a Serine (S) in the human peptide.[1]
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Functional Comparison: Receptor Activation and
Signaling

The primary receptor for TLQP-21 is the complement C3a receptor 1 (C3aR1), a G-protein
coupled receptor (GPCR).[3][4] The binding of TLQP-21 to C3aR1 initiates a signaling cascade

that plays a role in various physiological processes, including metabolism and immune
responses.[2][3]

Experimental data reveals significant discrepancies in the potency of human and mouse TLQP-
21 in activating C3aR1. Mouse TLQP-21 is consistently more potent than its human
counterpart in activating both human and mouse C3aR1.[2]

Parameter Human TLQP-21 Mouse TLQP-21 Reference

EC50 for human
C3aR1 activation (- 68.8 uM 10.3 uM [1]

arrestin recruitment)

Potency in inducing

ERK signaling in 135,000-fold lower ~10-fold lower 2]
human primary than C3a potency than C3a
macrophages

Efficacy in inducing

ERK signaling in Partial activation (45% o

. Near full activation [2]
human primary at 10 pM)
macrophages

These findings suggest that the amino acid differences between the two peptides have a
substantial impact on their ability to activate C3aR1 and trigger downstream signaling events.
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Signaling Pathway

The binding of TLQP-21 to C3aR1 activates a G-protein-mediated signaling pathway. This
leads to the activation of Phospholipase C-3 (PLC-), which in turn generates diacylglycerol
(DAG) and inositol 1,4,5-trisphosphate (IP3). These second messengers subsequently trigger
the phosphorylation of extracellular signal-regulated kinase (ERK) 1/2 and mobilize intracellular
calcium.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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